Cas no 20697-55-6 (2-Hexenal, 4-oxo-)

• Product Name: 2-Hexenal, 4-oxo-
• CAS No: 20697-55-6
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 1399562
• PubChem ID: 6365145
• Update Time: 2025-04-20

2-Hexenal, 4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenal, 4-oxo-
• (2E)-4-oxohex-2-enal
• AKOS006289522
• 2-Hexenal, 4-oxo-, (2E)-
• trans-4-Oxohex-2-en-1-al
• CS-1052889
• 4-oxidanylidenehex-2-enal
• 2492-43-5
• 4-OXO-2-HEXENAL
• 4-OXOHEX-2-ENAL
• (E)-4-oxohex-2-enal
• Q27146302
• (E)-4-Oxo-2-hexen-1-al
• 4-Oxo-E-2-hexenal
• DTXSID701315637
• trans-4-Oxo-2-hexenal
• SCHEMBL1270742
• 20697-55-6
• 4-oxo-(e)-2-hexenal
• GVKYFODEMNCLGS-ONEGZZNKSA-N
• 4-oxo-trans-2-hexenal
• 4-oxo-2E-Hexenal
• (E)-4-Oxo-2-hexenal
• 2-Hexenal, 4-oxo-, (E)-
• OHE
• 4MT6VG8ZKR
• trans-4-Ketohex-2-enal
• HY-N12851
• CHEBI:76721
• LMFA06000120
• NS00010557
• (2E)-4-Oxo-2-hexenal
• MFCD08690491
• 4-OHE

• Inchi： 1S/C6H8O2/c1-2-6(8)4-3-5-7/h3-5H,2H2,1H3/b4-3+
• InChI Key： GVKYFODEMNCLGS-ONEGZZNKSA-N
• SMILES： O=C(/C=C/C=O)CC

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14